An In-depth Technical Guide to p-Decylaminophenol: Chemical Structure, Properties, and Biological Potential
An In-depth Technical Guide to p-Decylaminophenol: Chemical Structure, Properties, and Biological Potential
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of p-Decylaminophenol (also known as 4-(decylamino)phenol), a long-chain N-alkyl substituted aminophenol. This document collates available data on its chemical structure, properties, and synthesis and explores its potential biological activities based on research into structurally related compounds. Detailed experimental protocols for its synthesis and evaluation are provided, alongside visualizations of key chemical and biological workflows.
Chemical Structure and Properties
p-Decylaminophenol belongs to the class of N-alkylated aminophenols. Its structure consists of a phenol (B47542) ring substituted with an amino group at the para (4) position, where the amino group is further substituted with a ten-carbon alkyl chain (decyl group).
Chemical Structure:
Caption: Chemical structure of p-Decylaminophenol.
Physicochemical Properties
| Property | p-Decylaminophenol (4-(Decylamino)phenol) | p-Aminophenol (Parent Compound) |
| CAS Number | 23227-12-5[1] | 123-30-8 |
| Molecular Formula | C₁₆H₂₇NO[1] | C₆H₇NO |
| Molecular Weight | 249.39 g/mol [1] | 109.13 g/mol |
| Appearance | Solid (form not specified) | White or reddish-yellow crystalline solid |
| Melting Point | Data not available | 187.5 °C |
| Boiling Point | Data not available | 284 °C (decomposes) |
| Solubility | Data not available | Moderately soluble in alcohols; can be recrystallized from hot water. |
Synthesis of p-Decylaminophenol
The selective N-alkylation of p-aminophenol is the primary route for synthesizing p-Decylaminophenol. Due to the presence of two nucleophilic sites (the amino and hydroxyl groups), direct alkylation can lead to a mixture of products. Reductive amination is a highly effective and selective method for this transformation.
Experimental Protocol: Synthesis via Reductive Amination
This protocol describes the synthesis of p-Decylaminophenol by the reaction of p-aminophenol with decanal (B1670006), followed by in-situ reduction of the resulting imine intermediate with sodium borohydride (B1222165).
Materials:
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p-Aminophenol
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Decanal (Decyl aldehyde)
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Methanol (B129727) (MeOH), anhydrous
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Sodium borohydride (NaBH₄)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Anhydrous sodium sulfate (B86663) (Na₂SO₄)
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Standard laboratory glassware (round-bottom flask, magnetic stirrer, condenser, separatory funnel)
Procedure:
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Imination: In a round-bottom flask, dissolve p-aminophenol (1.0 equivalent) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).
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To this stirring solution, add decanal (1.0 equivalent) dropwise at room temperature.
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Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation of the Schiff base (imine) intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).
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Reduction: Cool the reaction mixture in an ice bath to 0 °C.
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Slowly add sodium borohydride (NaBH₄) (2.0 equivalents) to the mixture in small portions, ensuring the temperature remains low.
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After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours, or until TLC analysis indicates the consumption of the imine intermediate.
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Work-up and Purification: Quench the reaction by carefully adding water.
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Remove the methanol under reduced pressure using a rotary evaporator.
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Partition the remaining aqueous residue between dichloromethane (DCM) and a saturated aqueous solution of NaHCO₃.
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Extract the aqueous layer two more times with DCM.
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Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude p-Decylaminophenol.
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The crude product can be further purified by column chromatography on silica (B1680970) gel.
Caption: Workflow for the synthesis and purification of p-Decylaminophenol.
Biological Activity and Evaluation
While specific studies on p-Decylaminophenol are limited, research on the broader class of long-chain N-alkyl p-aminophenols indicates significant potential in oncology and as antioxidants. The biological activities are reportedly influenced by the length of the alkyl chain.[1]
Potential Antiproliferative and Anticancer Activity
Studies have shown that N-alkylated p-aminophenols can inhibit cell growth and induce apoptosis in various cancer cell lines.[1] The lipophilic alkyl chain is believed to play a crucial role in the compound's anticancer properties. The proposed mechanism involves the disruption of cellular signaling pathways that control cell proliferation and survival.
Potential Antioxidant Activity
The phenol moiety is a well-known antioxidant pharmacophore. p-Aminophenol and its derivatives can scavenge free radicals, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, and inhibit lipid peroxidation. This antioxidant capacity is attributed to the electron-donating nature of the hydroxyl and amino groups on the aromatic ring.
Experimental Protocols for Biological Evaluation
The following are standard in vitro protocols to assess the potential antiproliferative and antioxidant activities of p-Decylaminophenol.
Objective: To determine the concentration-dependent inhibitory effect of p-Decylaminophenol on the proliferation of a cancer cell line.
Materials:
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Cancer cell line (e.g., HeLa, MCF-7)
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Complete cell culture medium (e.g., DMEM with 10% FBS)
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p-Decylaminophenol stock solution (in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
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DMSO (Dimethyl sulfoxide)
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96-well microplates
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Microplate reader
Procedure:
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Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.
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Compound Treatment: Prepare serial dilutions of p-Decylaminophenol in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells with vehicle control (medium with DMSO) and untreated cells.
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Incubation: Incubate the plate for 48-72 hours.
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MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.
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Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ (half-maximal inhibitory concentration) value.
Objective: To measure the free radical scavenging capacity of p-Decylaminophenol.
Materials:
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p-Decylaminophenol stock solution (in methanol or ethanol)
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DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (e.g., 0.1 mM in methanol)
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Methanol or ethanol
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Ascorbic acid or Trolox (as a positive control)
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96-well microplate or spectrophotometer cuvettes
Procedure:
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Sample Preparation: Prepare serial dilutions of p-Decylaminophenol and the positive control in methanol.
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Reaction Mixture: In each well of a 96-well plate, add a fixed volume of the DPPH solution (e.g., 100 µL).
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Add an equal volume (e.g., 100 µL) of the diluted compound, control, or blank (methanol) to the wells.
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Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
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Absorbance Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates scavenging of the DPPH radical.
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Data Analysis: Calculate the percentage of radical scavenging activity for each concentration and determine the EC₅₀ (half-maximal effective concentration) value.
Caption: General workflow for the biological evaluation of p-Decylaminophenol.
Hypothetical Signaling Pathway Inhibition
Based on the known antiproliferative effects of structurally related compounds, p-Decylaminophenol may exert its anticancer effects by interfering with key cell signaling pathways. A plausible, though hypothetical, mechanism is the inhibition of growth factor receptor signaling cascades, such as the MAPK/ERK pathway, which is frequently dysregulated in cancer and controls cell proliferation, differentiation, and survival.
Caption: Hypothetical inhibition of the MAPK/ERK pathway by p-Decylaminophenol.
